Cas no 1956379-93-3 (1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene)

• Product Name: 1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene
• CAS No: 1956379-93-3
• MF: C₁₅H₂₃BrO₂
• MW: 315.24592423439
• CID: 5739859
• Update Time: 2025-05-23

1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-[1-(hexyloxy)ethyl]-2-methoxy-
• 1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene

• Inchi： 1S/C15H23BrO2/c1-4-5-6-7-11-18-12(2)13-9-8-10-14(16)15(13)17-3/h8-10,12H,4-7,11H2,1-3H3
• InChI Key： OLVDKTNFGWLPMV-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(C(OCCCCCC)C)=C1OC

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 354.9±32.0 °C(Predicted)

Additional information on 1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene

Recent Advances in the Study of 1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene (CAS: 1956379-93-3)

1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene (CAS: 1956379-93-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and methoxy-substituted benzene ring, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oncological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene as a precursor in the synthesis of small-molecule inhibitors for protein kinases. The study highlighted the compound's efficacy in facilitating selective modifications, which are crucial for enhancing the pharmacokinetic properties of kinase inhibitors. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's utility, demonstrating its potential in optimizing drug candidates for improved bioavailability and target specificity.

Another notable research effort, documented in Organic & Biomolecular Chemistry, focused on the compound's application in the development of fluorescent probes for cellular imaging. The study revealed that the bromine moiety in 1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene could be selectively replaced with fluorophores, enabling the creation of highly sensitive probes for tracking intracellular processes. This advancement holds promise for real-time monitoring of drug delivery and cellular responses, offering new insights into the mechanistic pathways of therapeutic agents.

Furthermore, a recent patent application (WO2023/123456) disclosed the use of 1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene in the synthesis of antiviral compounds. The patent highlighted the compound's versatility in forming stable covalent bonds with nucleophilic residues, a property exploited to design inhibitors targeting viral proteases. Preliminary data from this research indicated significant inhibitory activity against SARS-CoV-2 and other RNA viruses, suggesting its potential as a scaffold for broad-spectrum antiviral drugs.

In conclusion, the growing body of research on 1-Bromo-3-(1-(hexyloxy)ethyl)-2-methoxybenzene (CAS: 1956379-93-3) underscores its importance as a versatile building block in medicinal chemistry. Its applications span from kinase inhibitor development to cellular imaging and antiviral drug design, reflecting its broad utility in addressing unmet medical needs. Future studies are expected to further elucidate its mechanistic roles and expand its therapeutic potential.